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Compound of Interest

Compound Name: 1,16-Hexadecanediol

Cat. No.: B3421903

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1,16-Hexadecanediol. Adherence to these procedures is critical for ensuring a
safe laboratory environment.

Immediate Safety Information

1,16-Hexadecanediol is a solid, long-chain diol with low toxicity.[1] However, it is classified as
a skin irritant.[2][3][4] The primary hazard is skin irritation upon direct contact. Inhalation of dust
particles should also be minimized.

GHS Hazard Information

e Pictogram: GHSO07 - Exclamation Mark[3]
» Signal Word: Warning

e Hazard Statement: H315 - Causes skin irritation

Quantitative Safety Data
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Property Value Source
Molecular Formula C16H3402

Molecular Weight 258.44 g/mol

Melting Point 91-94 °C

Boiling Point 197-199 °C at 3 mmHg

Form Solid (powder to crystal)

Storage Class 11 - Combustible Solids

Operational Plan: Step-by-Step Handling Procedure

Objective: To safely handle 1,16-Hexadecanediol, minimizing exposure and contamination.
1. Engineering Controls:

o Work in a well-ventilated area.
e Use a chemical fume hood if there is a potential for dust generation or if heating the
substance.

2. Personal Protective Equipment (PPE):

e Hand Protection: Wear nitrile or latex gloves.

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask is recommended.

« Skin and Body Protection: Wear a standard laboratory coat.

3. Handling Procedure:

o Before handling, ensure all necessary PPE is donned correctly.

e Measure the desired amount of 1,16-Hexadecanediol on a tared weigh boat or paper. Avoid
creating dust.

e If transferring the solid, use a spatula. Do not pour directly from the main container in a way
that generates dust.

» Close the container tightly after use to prevent contamination and absorption of moisture.
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« If heating the substance, do so slowly and in a vessel that can accommodate any potential
expansion.

Disposal Plan: Step-by-Step Guide

Objective: To dispose of 1,16-Hexadecanediol and associated waste safely and in accordance
with general laboratory waste guidelines.

1. Waste Segregation:

e Solid Waste: Unused or contaminated 1,16-Hexadecanediol should be collected in a
designated, labeled waste container for non-hazardous solid chemical waste.

o Contaminated Materials: Used weigh boats, gloves, and paper towels contaminated with
1,16-Hexadecanediol should also be placed in the solid chemical waste container.

2. Disposal Procedure:

o Ensure the solid waste container is clearly labeled as "Non-hazardous Solid Chemical
Waste" and includes the name of the chemical.

» Do not mix with hazardous waste streams.

» For disposal of the collected non-hazardous solid waste, follow your institution's specific
guidelines. In the absence of specific institutional policies, this waste can often be disposed
of in the regular laboratory trash, provided it is securely contained.

» Empty containers of 1,16-Hexadecanediol should have their labels defaced and can
typically be disposed of in the regular trash.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 1,16-Hexadecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1,16-
Hexadecanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3421903#personal-protective-equipment-for-
handling-1-16-hexadecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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